4-[3-(Pyridin-4-yloxymethyl)piperidin-1-yl]-6-(trifluoromethyl)pyrimidine

• IUPAC Name: 4-[3-(pyridin-4-yloxymethyl)piperidin-1-yl]-6-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C16H17F3N4O/c17-16(18,19)14-8-15(22-11-21-14)23-7-1-2-12(9-23)10-24-13-3-5-20-6-4-13/h3-6,8,11-12H,1-2,7,9-10H2
• InChI Key: XPLSCFFPNSGNTR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=NC(=C2)C(F)(F)F)COC3=CC=NC=C3
• Molecular Formula: C16H17F3N4O
• Molecular Weight: 338.33 g/mol

Description

4-[3-(Pyridin-4-yloxymethyl)piperidin-1-yl]-6-(trifluoromethyl)pyrimidine, also known as P4-TFMPP, is a pyrimidine derivative that has been extensively studied for its potential therapeutic applications. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 4-[3-(Pyridin-4-yloxymethyl)piperidin-1-yl]-6-(trifluoromethyl)pyrimidine is not fully understood, but it is believed to act as a partial agonist of the serotonin 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and stress responses. This compound has also been found to modulate the activity of other neurotransmitter systems such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In addition to its anxiolytic and antidepressant effects, this compound has been shown to have anti-inflammatory and antioxidant properties. It has also been found to modulate the activity of various enzymes and proteins involved in cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of 4-[3-(Pyridin-4-yloxymethyl)piperidin-1-yl]-6-(trifluoromethyl)pyrimidine is its high selectivity for the 5-HT1A receptor, making it a valuable tool for studying the role of this receptor in various physiological processes. However, one limitation of this compound is its low potency, which may limit its effectiveness in certain experimental settings.

Future Directions

There are several future directions for research on 4-[3-(Pyridin-4-yloxymethyl)piperidin-1-yl]-6-(trifluoromethyl)pyrimidine. One area of interest is the development of more potent derivatives of this compound that can be used in experimental settings. Another area of interest is the investigation of the role of this compound in the regulation of various physiological processes such as inflammation and oxidative stress. Finally, there is a need for further research on the potential therapeutic applications of this compound in various fields such as oncology and immunology.

Synthesis Methods

The synthesis of 4-[3-(Pyridin-4-yloxymethyl)piperidin-1-yl]-6-(trifluoromethyl)pyrimidine involves the reaction of 3-(pyridin-4-yloxymethyl)piperidine with 2,4,6-trifluoropyrimidine in the presence of a catalyst. The resulting compound is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

4-[3-(Pyridin-4-yloxymethyl)piperidin-1-yl]-6-(trifluoromethyl)pyrimidine has been studied extensively for its potential therapeutic applications in various fields such as neuroscience, oncology, and immunology. In neuroscience, this compound has been shown to have anxiolytic and antidepressant effects, making it a potential treatment for anxiety and depression disorders. In oncology, this compound has been found to have anti-tumor properties, making it a promising candidate for cancer treatment. In immunology, this compound has been shown to have immunomodulatory effects, making it a potential treatment for autoimmune diseases.